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Compound of Interest

Compound Name:
1-[4-(Bromomethyl)Phenyl]-1H-

Pyrazole

Cat. No.: B1272758 Get Quote

An In-depth Technical Guide to 1-[4-(Bromomethyl)Phenyl]-1H-Pyrazole

This guide provides a detailed overview of the molecular structure, properties, and synthesis of

1-[4-(Bromomethyl)Phenyl]-1H-Pyrazole, a versatile building block in organic synthesis and

medicinal chemistry. The information is tailored for researchers, scientists, and professionals in

drug development.

Molecular Structure and Properties
1-[4-(Bromomethyl)Phenyl]-1H-Pyrazole is a heterocyclic compound featuring a pyrazole

ring attached to a phenyl group, which is further substituted with a bromomethyl group. This

trifunctional structure imparts a unique combination of chemical reactivity, making it a valuable

intermediate in the synthesis of more complex molecules.

Quantitative Data Summary
The key quantitative properties of 1-[4-(Bromomethyl)Phenyl]-1H-Pyrazole are summarized

in the table below.
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Property Value Reference

Molecular Formula C₁₀H₉BrN₂ [1]

Molecular Weight 237.1 g/mol [1]

CAS Number 368869-85-6 [1]

Melting Point 77-79 °C [1]

Boiling Point 315.3 ± 25.0 °C (Predicted) [1]

InChI Key
DPTQPUZPPFTLAI-

UHFFFAOYSA-N
[2]

Synthesis and Experimental Protocols
The synthesis of 1-[4-(Bromomethyl)Phenyl]-1H-Pyrazole can be achieved through several

synthetic routes. A common strategy involves the initial formation of the 1-phenyl-1H-pyrazole

core, followed by the introduction of the bromomethyl group at the para position of the phenyl

ring.

General Synthetic Approach
A prevalent method for synthesizing pyrazole derivatives is the Knorr pyrazole synthesis, which

involves the condensation of a β-dicarbonyl compound with a hydrazine.[2][3] For 1-phenyl-1H-

pyrazole derivatives, phenylhydrazine is a common starting material.[2]

Experimental Protocol: Synthesis via Bromination of a
Methyl Precursor
A key step in the synthesis of the title compound is the bromination of the corresponding

methyl-substituted precursor, 4-methyl-1-phenyl-1H-pyrazole. This is typically achieved through

a free-radical chain reaction using N-Bromosuccinimide (NBS) as the brominating agent and a

radical initiator such as Azobisisobutyronitrile (AIBN).[2]

Materials:

4-methyl-1-phenyl-1H-pyrazole
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N-Bromosuccinimide (NBS)

Azobisisobutyronitrile (AIBN)

Anhydrous solvent (e.g., carbon tetrachloride or benzene)

Procedure:

Dissolve 4-methyl-1-phenyl-1H-pyrazole in the anhydrous solvent in a reaction flask

equipped with a reflux condenser and a magnetic stirrer.

Add N-Bromosuccinimide (NBS) and a catalytic amount of Azobisisobutyronitrile (AIBN) to

the solution.

Heat the reaction mixture to reflux under an inert atmosphere (e.g., nitrogen or argon).

Monitor the reaction progress by a suitable analytical technique (e.g., Thin Layer

Chromatography or Gas Chromatography).

Upon completion, cool the reaction mixture to room temperature.

Filter the mixture to remove the succinimide byproduct.

Wash the filtrate with an aqueous solution of sodium thiosulfate to quench any remaining

bromine, followed by a brine wash.

Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium

sulfate).

Remove the solvent under reduced pressure to yield the crude product.

Purify the crude 1-[4-(Bromomethyl)Phenyl]-1H-Pyrazole by a suitable method, such as

recrystallization or column chromatography.

The kinetics of this bromomethylation are characteristic of a free-radical chain reaction, where

the reaction rate is dependent on the concentration of the radical initiator.[2]

Chemical Reactivity and Applications
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The significance of 1-[4-(Bromomethyl)Phenyl]-1H-Pyrazole in organic synthesis stems from

the high reactivity of the carbon-bromine bond.[2] Bromine is an excellent leaving group,

rendering the adjacent carbon atom electrophilic and susceptible to nucleophilic attack.[2] This

property allows the bromomethyl group to be utilized for the alkylation of a wide array of

nucleophiles, including amines, alcohols, thiols, and carbanions.[2]

Consequently, 1-[4-(Bromomethyl)Phenyl]-1H-Pyrazole serves as a crucial intermediate for

introducing the (1-phenyl-1H-pyrazol-4-yl)methyl moiety into larger, more complex molecular

scaffolds.[2] Furthermore, brominated pyrazoles are valuable precursors for transition-metal-

catalyzed cross-coupling reactions such as the Suzuki, Heck, and Sonogashira reactions,

which facilitate the formation of new carbon-carbon bonds.[2]

Visualizations
Synthesis Workflow
The following diagram illustrates a general workflow for the synthesis of 1-[4-
(Bromomethyl)Phenyl]-1H-Pyrazole.
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Caption: A generalized workflow for the synthesis of 1-[4-(Bromomethyl)Phenyl]-1H-
Pyrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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